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Compound of Interest

Compound Name:
3-Hydroxy-N,N-

dimethylpropanamide

Cat. No.: B1268151 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3-Hydroxy-N,N-dimethylpropanamide (CAS No.

29164-29-2). The following procedures for personal protective equipment, operational handling,

and disposal are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) indicate that 3-Hydroxy-N,N-dimethylpropanamide is

not classified as a hazardous substance, it is imperative to follow standard laboratory safety

practices. The following table summarizes the recommended personal protective equipment to

minimize exposure and ensure safety.
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PPE Category Item Specification

Eye Protection Safety Glasses
ANSI Z87.1 certified, with side

shields.

Chemical Goggles
To be used when there is a risk

of splashing.

Hand Protection Disposable Gloves

Nitrile rubber gloves are

recommended. Dispose of

contaminated gloves properly

after use.[1]

Body Protection Laboratory Coat

A standard, long-sleeved lab

coat should be worn at all

times.

Protective Clothing

Consider additional protection

for larger quantities or when

there is a significant risk of skin

contact.[1]

Respiratory None required

Not typically required under

normal conditions with

adequate ventilation.

Respirator

Use a NIOSH-approved

respirator if working in an area

with poor ventilation or if

aerosols may be generated.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of 3-Hydroxy-N,N-
dimethylpropanamide and ensuring a safe working environment.

Handling Protocol:

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered. Have an eyewash station and safety shower readily accessible.
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Personal Protective Equipment (PPE): Before handling the chemical, don the appropriate

PPE as outlined in the table above.

Chemical Handling:

Avoid direct contact with skin and eyes.[2]

Prevent the formation of dust or aerosols.[2]

Use in a well-ventilated area to avoid inhalation of any potential vapors.[2]

Keep the container tightly closed when not in use.

Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical.

Clean the work surface and any equipment used.

Properly remove and dispose of contaminated gloves and any other disposable PPE.[1]

Storage Protocol:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

The recommended storage is at room temperature.

Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, state, and

federal regulations.

Disposal Protocol:

Waste Collection:
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Collect all surplus and non-recyclable 3-Hydroxy-N,N-dimethylpropanamide in a

designated and properly labeled waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Container Management:

Keep the waste container tightly closed.

Label the container clearly with "Hazardous Waste" and the full chemical name: "3-
Hydroxy-N,N-dimethylpropanamide".

Spill Residue:

Any materials used to clean up spills, such as absorbent pads or contaminated soil,

should also be collected in a sealed container and disposed of as hazardous waste.

Final Disposal:

Arrange for the disposal of the chemical waste through a licensed professional waste

disposal service.[2]

Contaminated packaging should be disposed of as unused product.[2]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 3-Hydroxy-N,N-
dimethylpropanamide in a laboratory setting.
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Caption: Workflow for handling 3-Hydroxy-N,N-dimethylpropanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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